6-{1-[(1H-indol-5-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile

• IUPAC Name: 6-[1-(1H-indol-5-ylmethyl)-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H21N5/c22-10-16-2-4-21(24-11-16)26-13-18-6-8-25(20(18)14-26)12-15-1-3-19-17(9-15)5-7-23-19/h1-5,7,9,11,18,20,23H,6,8,12-14H2
• InChI Key: GJWWGSOFDHZUBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=NC=C(C=C3)C#N)CC4=CC5=C(C=C4)NC=C5
• Molecular Formula: C21H21N5
• Molecular Weight: 343.4 g/mol

Description

Indole derivatives are a significant class of compounds in medicinal chemistry. They are found in many important synthetic drug molecules and have a wide range of biological applications. The indole nucleus binds with high affinity to multiple receptors, making it useful in developing new therapeutic agents.

Synthesis Analysis

Indole derivatives can be synthesized using various methods. For instance, one method involves the design and synthesis of N-((1-methyl-1H-indol-3-yl)methyl)-2-(1H-pyrazol-1-yl or triazolyl)-N-(3,4,5-trimethoxyphenyl)acetamides. Another method involves N-alkylation of methyl indole-5-carboxylate with propargyl bromide under phase-transfer catalysis.

Molecular Structure Analysis

The molecular structure of indole derivatives can vary greatly depending on the specific compound. Indole itself is a heterocyclic compound that contains a benzene ring fused to a pyrrole ring.

Chemical Reactions Analysis

Indole derivatives can undergo a variety of chemical reactions. For example, they can be used in Sonogashira cross-coupling reactions. They can also inhibit tubulin polymerization, which is a key process in cell division.

Physical And Chemical Properties Analysis

The physical and chemical properties of indole derivatives can vary greatly depending on the specific compound. For instance, indole is a crystalline, colorless compound with a specific odor.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives have been shown to interact with their targets in a variety of ways, often resulting in the inhibition or activation of the target, leading to a therapeutic effect .

Biochemical Pathways

Indole derivatives are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities . These pathways often involve the targets mentioned above and can result in a variety of downstream effects.

Result of Action

Given the broad range of biological activities associated with indole derivatives, it can be inferred that the compound may have a variety of potential effects at the molecular and cellular level .

Safety and Hazards

The safety and hazards associated with indole derivatives can vary depending on the specific compound. Some indole derivatives may have toxic effects and should be handled with care.

Future Directions

Indole derivatives have diverse biological activities and immense potential for therapeutic applications. Future research could explore these possibilities further.